![molecular formula C12H16FN B7789008 1-(4-Fluorobenzyl)piperidine CAS No. 139592-92-0](/img/structure/B7789008.png)
1-(4-Fluorobenzyl)piperidine
Overview
Description
1-(4-Fluorobenzyl)piperidine is a useful research compound. Its molecular formula is C12H16FN and its molecular weight is 193.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Isotope Labeling : 1-(4-Fluorobenzyl)piperidine was used in methods for synthesizing its isotopomers, which are essential for labeling in medical imaging and drug development studies (Proszenyák et al., 2005).
Biological Evaluation in Acetylcholinesterase Studies : It was synthesized and evaluated as an analog of donepezil, a drug used in Alzheimer's treatment, for in vivo studies of acetylcholinesterase (Lee et al., 2000).
Development of Histone Deacetylase (HDAC) Inhibitors : Derivatives of this compound have been studied as novel HDAC inhibitors, indicating its potential in cancer therapy (Thaler et al., 2012).
Catalytic Hydrogenation in Pharmaceutical Intermediates : The compound played a role in the hydrogenation of 4-(4-fluorobenzyl)pyridine, leading to an important pharmaceutical intermediate, showcasing its relevance in drug synthesis (Proszenyák et al., 2004).
Development of PET Radioligands for NMDA Receptors : It was used in the development of specific PET radioligands antagonistic for NR2B NMDA receptors, contributing to neuroscientific research and imaging (Labas et al., 2011).
Synthesis of Cyclotriphosphazene Derivatives : This compound was synthesized as a starting compound for cyclotriphosphazene derivatives, which were studied for antibacterial, antifungal, and anticancer activities (Binici et al., 2021).
Labeling of NMDA Receptor Antagonists : Used in the labeling of NMDA receptor antagonists for in vivo imaging, contributing to research on neurodegenerative diseases (Labas et al., 2009).
Synthesis of Analogues of Curcumin : Involved in synthesizing analogs of cytotoxic compounds for potential therapeutic applications (Lagisetty et al., 2009).
Study on Monoamine Transporters : Utilized in a structure-activity relationship study of monoamine transporter inhibitors, relevant for neurological and psychiatric disorders (Kolhatkar et al., 2003).
Corrosion Inhibition Studies on Iron : Applied in quantum chemical and molecular dynamic simulation studies for predicting the inhibition efficiencies of piperidine derivatives on iron corrosion (Kaya et al., 2016).
Anti-Tubercular Agent Development : Explored in the development of 2,4-diaminoquinazoline compounds as anti-tubercular agents (Odingo et al., 2014).
Metabolism Studies of Radiotracers : Investigated for its metabolism characteristics in acetylcholinesterase inhibitors, aiding in radiotracer development (Lee et al., 2001).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]piperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN/c13-12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRXXCFFOTIFBGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402403 | |
Record name | 1-(4-fluorobenzyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
139592-92-0 | |
Record name | 1-[(4-Fluorophenyl)methyl]piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139592-92-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-fluorobenzyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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